Cas no 1351644-03-5 (N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide)

N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide is a heterocyclic compound featuring a benzofuran core linked to a 1,3,4-oxadiazole moiety via a carboxamide bridge. The 2-methoxyethyl substitution enhances solubility and bioavailability, making it suitable for pharmaceutical and agrochemical applications. Its structural framework suggests potential as a bioactive scaffold, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. The oxadiazole ring contributes to metabolic stability, while the benzofuran unit may confer selective binding properties. This compound is of interest in drug discovery for its balanced physicochemical properties and synthetic versatility. Further research is warranted to explore its specific pharmacological or industrial utility.
N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide structure
1351644-03-5 structure
Product Name:N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide
CAS No:1351644-03-5
MF:C14H13N3O4
MW:287.270723104477
CID:5895033
PubChem ID:71781013
Update Time:2025-10-28

N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide
    • N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide
    • VU0520217-1
    • AKOS024518262
    • 1351644-03-5
    • N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
    • F5773-4641
    • Inchi: 1S/C14H13N3O4/c1-19-7-6-12-16-17-14(21-12)15-13(18)11-8-9-4-2-3-5-10(9)20-11/h2-5,8H,6-7H2,1H3,(H,15,17,18)
    • InChI Key: PUDMUTSWGVOYMZ-UHFFFAOYSA-N
    • SMILES: O1C(C(NC2=NN=C(CCOC)O2)=O)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 287.09060590g/mol
  • Monoisotopic Mass: 287.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 90.4Ų

N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5773-4641-2μmol
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
1351644-03-5
2μmol
$57.0 2023-09-09
Life Chemicals
F5773-4641-5μmol
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
1351644-03-5
5μmol
$63.0 2023-09-09
Life Chemicals
F5773-4641-10μmol
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
1351644-03-5
10μmol
$69.0 2023-09-09
Life Chemicals
F5773-4641-20μmol
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
1351644-03-5
20μmol
$79.0 2023-09-09
Life Chemicals
F5773-4641-1mg
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
1351644-03-5
1mg
$54.0 2023-09-09
Life Chemicals
F5773-4641-2mg
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
1351644-03-5
2mg
$59.0 2023-09-09
Life Chemicals
F5773-4641-3mg
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
1351644-03-5
3mg
$63.0 2023-09-09
Life Chemicals
F5773-4641-4mg
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
1351644-03-5
4mg
$66.0 2023-09-09
Life Chemicals
F5773-4641-5mg
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
1351644-03-5
5mg
$69.0 2023-09-09
Life Chemicals
F5773-4641-10mg
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
1351644-03-5
10mg
$79.0 2023-09-09

Additional information on N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide

Recent Advances in the Study of N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide (CAS: 1351644-03-5)

The compound N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide (CAS: 1351644-03-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a benzofuran core linked to an oxadiazole moiety via a carboxamide bridge, exhibits promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its mode of action and therapeutic potential.

One of the key areas of research has been the compound's role as a potent inhibitor of certain enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its ability to selectively target and inhibit kinases such as PI3K and mTOR, which are critical regulators of cell proliferation and survival. These findings suggest that N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide could serve as a lead compound for the development of novel anticancer and anti-inflammatory agents. The compound's unique structural features, including the methoxyethyl side chain, have been shown to enhance its binding affinity and selectivity towards these targets.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as a modulator of oxidative stress and neuroinflammation. Studies using cellular and animal models have indicated that it can attenuate reactive oxygen species (ROS) production and reduce the expression of pro-inflammatory cytokines. These effects are particularly relevant in the context of neurodegenerative diseases, where oxidative stress and chronic inflammation play a central role. The compound's ability to cross the blood-brain barrier further underscores its potential as a therapeutic agent for conditions such as Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, efforts have been made to optimize the production of N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide. Recent publications have described improved synthetic routes that yield higher purity and greater scalability, addressing previous challenges related to low yields and complex purification processes. These advancements are critical for enabling further preclinical and clinical studies, as they ensure a reliable supply of the compound for extensive evaluation.

Looking ahead, the next phase of research will likely focus on in vivo efficacy and safety profiling. While the compound has shown promising results in cellular assays, comprehensive pharmacokinetic and toxicological studies are needed to assess its suitability for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into potential therapeutic applications. The continued exploration of N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide and its derivatives holds great promise for addressing unmet medical needs in oncology, inflammation, and neurology.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd